Cas no 1227955-08-9 (Methyl 2-ethyl-1,3-benzoxazole-7-carboxylate)
1227955-08-9 structure
Product Name:Methyl 2-ethyl-1,3-benzoxazole-7-carboxylate
CAS No:1227955-08-9
MF:C11H11NO3
MW:205.209943056107
MDL:MFCD11615816
CID:1070102
PubChem ID:75365473
Update Time:2025-04-20
Methyl 2-ethyl-1,3-benzoxazole-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-ethyl-1,3-benzoxazole-7-carboxylate
- Methyl 2-ethylbenzo[d]oxazole-7-carboxylate
- 1227955-08-9
- AS-8363
- Methyl2-ethylbenzo[d]oxazole-7-carboxylate
- CS-0324738
- AKOS027420658
- MFCD11615816
-
- MDL: MFCD11615816
- Inchi: 1S/C11H11NO3/c1-3-9-12-8-6-4-5-7(10(8)15-9)11(13)14-2/h4-6H,3H2,1-2H3
- InChI Key: PIVKGYABLAWEKJ-UHFFFAOYSA-N
- SMILES: O1C(CC)=NC2C=CC=C(C(=O)OC)C1=2
Computed Properties
- Exact Mass: 205.07389321g/mol
- Monoisotopic Mass: 205.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 52.3Ų
Methyl 2-ethyl-1,3-benzoxazole-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB418500-1 g |
Methyl 2-ethyl-1,3-benzoxazole-7-carboxylate |
1227955-08-9 | 1 g |
€221.00 | 2023-07-19 | ||
| Apollo Scientific | OR110218-1g |
Methyl 2-ethyl-1,3-benzoxazole-7-carboxylate |
1227955-08-9 | 1g |
£160.00 | 2025-02-19 | ||
| Chemenu | CM489798-1g |
Methyl 2-ethylbenzo[d]oxazole-7-carboxylate |
1227955-08-9 | 97% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM489798-5g |
Methyl 2-ethylbenzo[d]oxazole-7-carboxylate |
1227955-08-9 | 97% | 5g |
$*** | 2023-04-03 | |
| Ambeed | A260655-1g |
Methyl 2-ethylbenzo[d]oxazole-7-carboxylate |
1227955-08-9 | 97% | 1g |
$250.0 | 2024-04-25 | |
| Ambeed | A260655-5g |
Methyl 2-ethylbenzo[d]oxazole-7-carboxylate |
1227955-08-9 | 97% | 5g |
$750.0 | 2024-04-25 | |
| abcr | AB418500-1g |
Methyl 2-ethyl-1,3-benzoxazole-7-carboxylate; . |
1227955-08-9 | 1g |
€218.00 | 2024-04-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1395408-1g |
Methyl 2-ethylbenzo[d]oxazole-7-carboxylate |
1227955-08-9 | 97% | 1g |
¥2116.00 | 2024-08-09 |
Methyl 2-ethyl-1,3-benzoxazole-7-carboxylate Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
1227955-08-9 (Methyl 2-ethyl-1,3-benzoxazole-7-carboxylate) Related Products
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- 1234847-45-0(Methyl 2 - methyl - 1,3 - benzoxazole - 7 - carboxylate)
- 330206-41-2(Methyl 2-propyl-1,3-benzoxazole-6-carboxylate)
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- 924869-24-9(Methyl 2-propylbenzo[d]oxazole-5-carboxylate)
- 900019-83-2(Methyl 2-butyl-1,3-benzoxazole-6-carboxylate)
- 1221792-19-3(Methyl 2-ethyl-5-methoxy-1,3-benzoxazole-7-carboxylate)
- 1305711-85-6(Methyl 2-ethyl-1,3-benzoxazole-6-carboxylate)
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